2,3,4,6-Tetra-O-benzoyl-beta-D-glucopyranosyl isothiocyanate
2,3,4,6-Tetra-O-benzoyl-beta-D-glucopyranosyl isothiocyanate
Brand Name:
Vulcanchem
CAS No.:
132413-50-4
VCID:
VC21167374
InChI:
InChI=1S/C35H27NO9S/c37-32(23-13-5-1-6-14-23)41-21-27-28(43-33(38)24-15-7-2-8-16-24)29(44-34(39)25-17-9-3-10-18-25)30(31(42-27)36-22-46)45-35(40)26-19-11-4-12-20-26/h1-20,27-31H,21H2/t27-,28-,29+,30-,31-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)N=C=S)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
Molecular Formula:
C35H27NO9S
Molecular Weight:
637.7 g/mol
2,3,4,6-Tetra-O-benzoyl-beta-D-glucopyranosyl isothiocyanate
CAS No.: 132413-50-4
Cat. No.: VC21167374
Molecular Formula: C35H27NO9S
Molecular Weight: 637.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132413-50-4 |
|---|---|
| Molecular Formula | C35H27NO9S |
| Molecular Weight | 637.7 g/mol |
| IUPAC Name | [(2R,3R,4S,5R,6R)-3,4,5-tribenzoyloxy-6-isothiocyanatooxan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C35H27NO9S/c37-32(23-13-5-1-6-14-23)41-21-27-28(43-33(38)24-15-7-2-8-16-24)29(44-34(39)25-17-9-3-10-18-25)30(31(42-27)36-22-46)45-35(40)26-19-11-4-12-20-26/h1-20,27-31H,21H2/t27-,28-,29+,30-,31-/m1/s1 |
| Standard InChI Key | RITGYQZMPNVVEG-PXPWAULYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)N=C=S)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)N=C=S)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)N=C=S)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
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